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Compound Name:
1-(4-methoxyphenyl)-N-

methylethanamine

CAS No.: 41684-13-3

Cat. No.: B1364204

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Clarifying the Chemical Identity
The compound of interest, commonly known in scientific and law enforcement literature as

para-Methoxy-N-methylamphetamine (PMMA), is a synthetic molecule of the amphetamine

class. It is crucial to begin this guide by clarifying a point of potential confusion in its

nomenclature. While the systematic name 1-(4-methoxyphenyl)-N-methylethanamine
accurately describes the structure of PMMA, searches for this name can sometimes lead to a

different, though structurally related, compound: 1-(4-methoxyphenyl)-N-methylmethanamine.

[1] The latter is a benzylamine derivative and possesses different properties. This guide will

focus exclusively on the former, the more widely studied and psychoactive substance, PMMA.

The correct IUPAC name for PMMA is 1-(4-methoxyphenyl)propan-2-amine, which is then N-

methylated. For clarity and consistency with the majority of the scientific literature, the acronym

PMMA will be used throughout this guide.
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Chemical and Physical Properties
A summary of the key chemical and physical properties of PMMA is provided in the table below.

This information is essential for researchers working with this compound in a laboratory setting,

from designing experiments to ensuring proper storage and handling. The hydrochloride salt is

a common form in which this compound is supplied for research purposes.[2]

Property Value Source

IUPAC Name
1-(4-methoxyphenyl)-N-

methylpropan-2-amine
IUPAC

Common Synonyms

para-Methoxy-N-

methylamphetamine, 4-

Methoxy-N-

methylamphetamine, 4-MeO-

MA

SWGDrug[3]

Molecular Formula C11H17NO PubChem

Molecular Weight 179.26 g/mol PubChem

CAS Number 3398-68-3 SWGDrug[3]

Appearance

Typically a white or off-white

solid in its hydrochloride salt

form

Sigma-Aldrich[2]

Synthesis of PMMA
The most cited method for the synthesis of PMMA in clandestine settings, and therefore of

significant interest to forensic chemists, is the Leuckart reaction.[4] This method is also used for

the synthesis of its analogue, para-methoxyamphetamine (PMA).[4] The synthesis of PMMA

typically starts from anethole, a readily available compound found in anise and fennel oils.[5]

This is often chosen as an alternative to safrole, the precursor for MDMA, due to stricter

regulations on safrole's availability.[5]

The general workflow for the Leuckart synthesis of PMMA can be visualized as a two-step

process:
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Step 1: Reductive Amination Step 2: Hydrolysis

Anethole 4-methoxyphenylacetoneOxidation N-formyl-PMMA

Leuckart Reaction
(Formamide or Ammonium Formate) PMMAAcid Hydrolysis

Click to download full resolution via product page

Caption: Generalized workflow of the Leuckart synthesis of PMMA.

Detailed Experimental Protocol: Leuckart Synthesis of
PMMA (Illustrative)
The following protocol is an illustrative example based on the principles of the Leuckart

reaction as described in the literature for related compounds.[4] This information is for

academic and research purposes only. The synthesis of PMMA is illegal in many jurisdictions.

Oxidation of Anethole: Anethole is first oxidized to 4-methoxyphenylacetone (P2P-OMe). This

can be achieved using various oxidizing agents.

Leuckart Reaction:

4-methoxyphenylacetone is mixed with an excess of formamide or a mixture of formamide

and formic acid.

The mixture is heated to a high temperature (typically 160-190°C) for several hours. This

step results in the formation of the N-formyl intermediate of PMMA.

Hydrolysis:

The reaction mixture is cooled, and the N-formyl intermediate is hydrolyzed by heating

with a strong acid, such as hydrochloric acid.

This step removes the formyl group to yield the primary amine, PMMA.
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Purification: The final product is then purified, often through a series of extractions and

crystallization, to yield PMMA hydrochloride.

Pharmacological Profile
PMMA exerts its effects primarily through its interaction with the serotonergic system.[5]

However, its pharmacological profile is distinct from that of MDMA, which can lead to

dangerous consequences for unsuspecting users.[5]

Mechanism of Action
PMMA's primary mechanism of action is as a potent serotonin releasing agent.[6] It also

inhibits the reuptake of serotonin, leading to a significant increase in the extracellular

concentration of this neurotransmitter.[6] Additionally, PMMA is a potent inhibitor of monoamine

oxidase A (MAO-A).[5] This dual action of releasing serotonin and preventing its breakdown

can lead to a dangerously high level of synaptic serotonin, a condition known as serotonin

syndrome.

The interaction of PMMA with the dopaminergic and noradrenergic systems is less pronounced

compared to its effects on serotonin.[5]

PMMA

Serotonin Transporter
(SERT)

Inhibits Reuptake

Vesicular Monoamine
Transporter (VMAT2)

Promotes Release

Monoamine Oxidase A
(MAO-A)

Inhibits

Increased Synaptic
Serotonin

Decreased Serotonin
Breakdown

Click to download full resolution via product page

Caption: Simplified diagram of PMMA's primary mechanism of action on the serotonergic

system.
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Pharmacokinetics and Metabolism
Studies in rats have shown that PMMA is rapidly absorbed and distributed throughout the body,

with the highest concentrations found in the lungs.[7] It readily crosses the blood-brain barrier.

[7] The plasma half-life of PMMA in rats is approximately one hour.[7]

The primary metabolic pathway for PMMA is O-demethylation to its active metabolite, para-

methoxyamphetamine (PMA), a reaction catalyzed by the cytochrome P450 enzyme CYP2D6.

[6] This enzyme is known for its genetic polymorphism in humans, which can lead to significant

inter-individual differences in the metabolism and toxicity of PMMA.[6] Individuals who are

"poor metabolizers" may experience higher and more prolonged plasma concentrations of

PMMA, increasing the risk of adverse effects.[6]

Analytical Methodologies
The accurate identification and quantification of PMMA in biological samples and seized

materials are crucial for clinical and forensic toxicology. Several analytical techniques are

employed for this purpose.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a widely used and reliable method for the identification of PMMA.[4] The sample is

first extracted and then derivatized before being injected into the gas chromatograph. The

compound is separated based on its volatility and then fragmented and detected by the mass

spectrometer, providing a unique "fingerprint" for identification.

High-Performance Liquid Chromatography (HPLC)
HPLC is another powerful technique for the analysis of PMMA, particularly for its quantification

in biological fluids.[3] HPLC can be coupled with various detectors, such as a diode-array

detector (DAD) or a mass spectrometer (LC-MS), to provide both qualitative and quantitative

data.[3]

Sample Preparation for Analysis
A general protocol for the extraction of PMMA from a biological matrix (e.g., urine) for

instrumental analysis is outlined below:
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Sample Collection: A urine sample is collected.

Hydrolysis (if necessary): For conjugated metabolites, an enzymatic or acid hydrolysis step

may be required.

Liquid-Liquid Extraction or Solid-Phase Extraction (SPE):

The sample is alkalinized to a pH of approximately 9-10.

The PMMA is extracted into an organic solvent (e.g., a mixture of chloroform and

isopropanol).

Alternatively, the sample can be passed through an SPE cartridge to isolate the analyte of

interest.

Evaporation and Reconstitution: The organic solvent is evaporated, and the residue is

reconstituted in a suitable solvent for injection into the analytical instrument.

Biological_Sample Liquid-Liquid or
Solid-Phase Extraction GC-MS or HPLC Identification and

Quantification

Click to download full resolution via product page

Caption: A generalized workflow for the analysis of PMMA in biological samples.

Toxicology and Clinical Effects
PMMA is significantly more toxic than MDMA.[8] Its onset of action is slower, which can lead

users to take additional doses, believing the initial dose was ineffective.[8] This can rapidly lead

to a dangerous overdose. The combination of potent serotonin release and MAO-A inhibition

can result in severe serotonin syndrome, characterized by hyperthermia, agitation, seizures,

and cardiovascular collapse.[5][8] Rapid and significant increases in body temperature are a

major cause of death in PMMA-related fatalities.[5]

Conclusion
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para-Methoxy-N-methylamphetamine (PMMA) is a potent and dangerous synthetic drug with a

complex pharmacological profile. A clear understanding of its chemical identity, synthesis,

mechanism of action, metabolism, and analytical detection is essential for researchers,

clinicians, and forensic scientists. The potential for confusion with other substances and its high

toxicity underscore the importance of accurate identification and the dissemination of reliable

scientific information.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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